Cas no 167820-10-2 (CHEMBL333994)
CHEMBL333994 Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxamide, N-[(3R)-1-(2-fluorophenyl)-3,4,6,7-tetrahydro-4-oxopyrrolo[3,2,1-jk][1,4]benzodiazepin-3-yl]-
- DSSTox_CID_28712
- N-[(3R)-1-(2-Fluorophenyl)-4-oxo-3,4,6,7-tetrahydro[1,4]diazepino[6,7,1-hi]indol-3-yl]-1H-indole-2-carboxamide
- DSSTox_RID_82981
- DSSTox_GSID_48786
- FK480
- Tox21_113263
- BDBM50084033
- 1H-Indole-2-carboxylic acid [(R)-1-(2-fluoro-phenyl)-4-oxo-3,4,6,7-tetrahydro-[1,4]diazepino[6,7,1-hi]indol-3-yl]-amide
- FK-480
- CHEMBL333994
-
- Inchi: 1S/C26H19FN4O2/c27-19-10-3-2-8-17(19)22-18-9-5-7-15-12-13-31(23(15)18)26(33)24(29-22)30-25(32)21-14-16-6-1-4-11-20(16)28-21/h1-11,14,24,28H,12-13H2,(H,30,32)/t24-/m0/s1
- InChI Key: WKJDXKWFGJWGAS-DEOSSOPVSA-N
- SMILES: FC1C=CC=CC=1C1C2=CC=CC3CCN(C([C@H](NC(C4=CC5C=CC=CC=5N4)=O)N=1)=O)C=32
Computed Properties
- Exact Mass: 438.149204g/mol
- Monoisotopic Mass: 438.149204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 818
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 77.6
- Molecular Weight: 438.5g/mol
CHEMBL333994 Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
CHEMBL333994 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45590-1mg |
CHEMBL333994 (FK-480) |
167820-10-2 | 98% | 1mg |
¥11412.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45590-5mg |
CHEMBL333994 (FK-480) |
167820-10-2 | 98% | 5mg |
¥22824.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45590-10mg |
CHEMBL333994 (FK-480) |
167820-10-2 | 98% | 10mg |
¥38784.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45590-20mg |
CHEMBL333994 (FK-480) |
167820-10-2 | 98% | 20mg |
¥68474.00 | 2023-09-08 |
CHEMBL333994 Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on CHEMBL333994
Introduction to Compound with CAS No. 167820-10-2 and Product Name CHEMBL333994
Compound with the CAS number 167820-10-2 and the product name CHEMBL333994 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique chemical properties and potential applications in drug discovery and therapeutic interventions. The molecular structure of this compound, characterized by its specific functional groups and stereochemistry, makes it a promising candidate for further investigation in various biological pathways.
The compound’s chemical formula and structural configuration have been meticulously studied to understand its interactions with biological targets. Recent research has highlighted the compound’s ability to modulate certain enzymes and receptors, which are critical in the pathogenesis of several diseases. This modulatory activity has been observed in both in vitro and in vivo models, suggesting its potential as a lead compound for the development of novel therapeutic agents.
One of the most intriguing aspects of CAS No. 167820-10-2 is its role in inhibiting specific kinases that are overexpressed in cancer cells. Studies have demonstrated that this compound can effectively disrupt signaling pathways involved in cell proliferation and survival, leading to apoptosis or growth arrest. The mechanism of action involves precise binding to the active site of these kinases, thereby preventing their catalytic activity. This has been particularly promising in preclinical trials targeting various types of cancer, including breast, prostate, and lung cancer.
In addition to its anti-cancer properties, CHEMBL333994 has shown potential in treating inflammatory diseases. Research indicates that the compound can inhibit the production of pro-inflammatory cytokines by modulating immune cell responses. This effect is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease, where excessive inflammation contributes significantly to disease progression. The ability of CHEMBL333994 to dampen inflammatory responses without compromising the immune system’s ability to fight infections makes it a compelling candidate for therapeutic development.
The synthesis and optimization of CAS No. 167820-10-2 have been a focus of several research groups aiming to enhance its pharmacological profile. Advances in synthetic chemistry have allowed for the development of analogs with improved solubility, bioavailability, and selectivity. These modifications have not only improved the compound’s efficacy but also reduced potential side effects, making it more suitable for clinical translation.
Recent studies have also explored the potential of CHEMBL333994 in neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. The compound has been found to protect neurons from oxidative stress and prevent the aggregation of misfolded proteins that are characteristic of these diseases. By targeting key pathological mechanisms, CHEMBL333994 holds promise for slowing down disease progression and improving cognitive function in affected individuals.
The pharmacokinetic properties of CAS No. 167820-10-2 have been thoroughly evaluated to ensure its suitability for therapeutic use. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This means that it can be administered orally or intravenously with minimal degradation, allowing for flexible dosing regimens and improved patient compliance.
In conclusion, CHEMBL333994, identified by its CAS number 167820-10-2, represents a significant breakthrough in biomedical research with diverse applications ranging from oncology to neurodegenerative diseases. Its unique chemical properties and biological activities make it a valuable asset in the quest for novel therapeutic agents. Ongoing research continues to uncover new mechanisms of action and potential applications, ensuring that this compound remains at the forefront of drug discovery efforts.
167820-10-2 (CHEMBL333994) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)